N'-hydroxy-3-(2-methyl-4-nitroimidazol-1-yl)propanimidamide

• Molecular Formula: C7H11N5O3
• Molecular Weight: 213.19 g/mol
• IUPAC Name: N'-hydroxy-3-(2-methyl-4-nitroimidazol-1-yl)propanimidamide
• InChI: InChI=1S/C7H11N5O3/c1-5-9-7(12(14)15)4-11(5)3-2-6(8)10-13/h4,13H,2-3H2,1H3,(H2,8,10)
• InChI Key: DSFFWFHDJMMTGE-UHFFFAOYSA-N
• Isomeric SMILES: CC1=NC(=CN1CC/C(=N\O)/N)[N+](=O)[O-]
• Canonical SMILES: CC1=NC(=CN1CCC(=NO)N)[N+](=O)[O-]

Description

N’-hydroxy-3-(2-methyl-4-nitroimidazol-1-yl)propanimidamide is a chemical compound with the molecular formula C7H11N5O3 and a molecular weight of 213.20 g/mol This compound is characterized by the presence of an imidazole ring, which is a five-membered heterocyclic ring containing two nitrogen atoms

Preparation Methods

The synthesis of N’-hydroxy-3-(2-methyl-4-nitroimidazol-1-yl)propanimidamide typically involves the reaction of 2-methyl-4-nitroimidazole with appropriate reagents to introduce the hydroxy and propanimidamide groups. One common method involves the use of amido-nitriles, which undergo cyclization under mild reaction conditions to form the desired imidazole derivatives . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

N’-hydroxy-3-(2-methyl-4-nitroimidazol-1-yl)propanimidamide undergoes various chemical reactions, including:

Oxidation: The nitro group in the compound can be reduced to an amino group under specific conditions.

Reduction: The compound can undergo reduction reactions, particularly at the nitro group, to form different derivatives.

Substitution: The imidazole ring can participate in substitution reactions, where functional groups are replaced by other groups. Common reagents used in these reactions include reducing agents like hydrogen gas and catalysts such as nickel. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

N’-hydroxy-3-(2-methyl-4-nitroimidazol-1-yl)propanimidamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of N’-hydroxy-3-(2-methyl-4-nitroimidazol-1-yl)propanimidamide involves its interaction with specific molecular targets. The compound’s nitro group can undergo reductive bioactivation, leading to the generation of reactive intermediates that interact with cellular components . These interactions can result in various biological effects, including antimicrobial and anticancer activities.

Comparison with Similar Compounds

N’-hydroxy-3-(2-methyl-4-nitroimidazol-1-yl)propanimidamide can be compared with other similar compounds, such as:

2-methyl-4-nitroimidazole: A precursor in the synthesis of the compound.

Metronidazole: A well-known nitroimidazole with antimicrobial properties.